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Compound of Interest

Compound Name: 1-Acetylindole

Cat. No.: B1583761 Get Quote

An In-depth Technical Guide to 1-Acetylindole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-acetylindole, a key intermediate

and building block in organic synthesis and medicinal chemistry. This document details its

chemical structure, IUPAC nomenclature, physicochemical properties, and a representative

experimental protocol for its synthesis.

Chemical Identity and Nomenclature
1-Acetylindole is a derivative of indole where an acetyl group is attached to the nitrogen atom

of the indole ring. This modification significantly alters the chemical reactivity of the indole

nucleus, particularly by protecting the nitrogen and influencing electrophilic substitution

reactions.

The systematic IUPAC name for this compound is 1-(1H-indol-1-yl)ethanone. It is also

commonly referred to as N-acetylindole.[1][2]

Table 1: Chemical Identifiers for 1-Acetylindole
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Identifier Value

CAS Number 576-15-8[1][3]

Molecular Formula C₁₀H₉NO[1][3]

Molecular Weight 159.18 g/mol [3][4]

InChI
InChI=1S/C10H9NO/c1-8(12)11-7-6-9-4-2-3-5-

10(9)11/h2-7H,1H3[1]

InChIKey UUCUQJHYUPXDHN-UHFFFAOYSA-N[1][3]

Canonical SMILES CC(=O)n1ccc2ccccc12[3][5]

Chemical Structure
The structure of 1-acetylindole consists of a bicyclic indole core, comprising a benzene ring

fused to a pyrrole ring, with an acetyl group substituted at the nitrogen (position 1) of the

pyrrole ring.

Caption: Chemical structure of 1-acetylindole (1-(1H-indol-1-yl)ethanone).

Physicochemical Properties
1-Acetylindole is typically a liquid at room temperature with a high boiling point.[3][5] Its

physical and chemical properties are summarized below.

Table 2: Physicochemical Properties of 1-Acetylindole
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Property Value Reference

Physical Form Liquid [3][5]

Assay 98% [3][5]

Boiling Point 123-125 °C / 8 mmHg [3][6][7]

Density 1.387 g/mL at 25 °C [3][5][7]

Refractive Index n20/D 1.607 [3][5][7]

Flash Point > 112.22 °C (> 234 °F)

Storage Temperature 2-8 °C [3][5]

Experimental Protocols
The synthesis of 1-acetylindole is most commonly achieved through the N-acetylation of

indole. Several methods exist, with the use of acetic anhydride being a prevalent approach.

The following protocol is a representative method adapted from established procedures.[7]

Synthesis of 1-Acetylindole via N-Acetylation of Indole
This procedure describes the direct N-acetylation of indole using acetic anhydride.

Materials:

Indole

Acetic Anhydride

Anhydrous Sodium Acetate

Diethyl ether

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask
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Reflux condenser

Heating mantle

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a reflux condenser, combine

indole (1 equivalent), acetic anhydride (3 equivalents), and a catalytic amount of anhydrous

sodium acetate.

Heating: Heat the reaction mixture to reflux. Monitor the progress of the reaction using Thin

Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

Work-up: Once the reaction is complete, allow the mixture to cool to room temperature.

Carefully pour the cooled mixture into a separatory funnel containing diethyl ether and a

saturated aqueous solution of sodium bicarbonate.

Extraction: Shake the funnel vigorously, venting frequently to release any pressure. Separate

the organic layer. Wash the organic layer sequentially with saturated aqueous sodium

bicarbonate solution and then with brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate. Filter the

drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to

remove the solvent.

Purification: The crude product is purified by vacuum distillation (e.g., 140-145 °C at 14

mmHg) to yield 1-acetylindole as a liquid.[7]

Logical Workflow
The synthesis of 1-acetylindole from indole follows a clear and logical workflow, from the initial

reaction to the final purification of the product.
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Caption: Experimental workflow for the synthesis of 1-acetylindole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1-acetylindole chemical structure and IUPAC
nomenclature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583761#1-acetylindole-chemical-structure-and-
iupac-nomenclature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1583761#1-acetylindole-chemical-structure-and-iupac-nomenclature
https://www.benchchem.com/product/b1583761#1-acetylindole-chemical-structure-and-iupac-nomenclature
https://www.benchchem.com/product/b1583761#1-acetylindole-chemical-structure-and-iupac-nomenclature
https://www.benchchem.com/product/b1583761#1-acetylindole-chemical-structure-and-iupac-nomenclature
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1583761?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

